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Compound of Interest

Compound Name: Isofenphos

Cat. No.: B1672234

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed information on analytical standards,
reference materials, and validated protocols for the quantitative analysis of Isofenphos. The
following sections offer a summary of available standards, step-by-step experimental
procedures for sample preparation and chromatographic analysis, and visual workflows to
guide researchers in achieving accurate and reproducible results.

Introduction to Isofenphos

Isofenphos is an organophosphate insecticide primarily used to control soil-dwelling insects in
various agricultural settings.[1] Due to its potential impact on human health and the
environment, regulatory bodies worldwide have established maximum residue limits (MRLS) for
Isofenphos in food and environmental samples. Accurate monitoring of these residues is
crucial for ensuring food safety and environmental compliance.

Analytical Standards and Reference Materials for
Isofenphos

The selection of high-purity, certified reference materials is fundamental for the accurate
guantification of Isofenphos. A variety of analytical standards are commercially available in
different formats to suit diverse laboratory needs. These include neat materials, standard
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solutions in various organic solvents, and isotopically labeled internal standards for use in
mass spectrometry-based methods.

Below is a summary of commercially available analytical standards and reference materials for
Isofenphos and its related compounds. While purity and concentration are often provided,
certified values with uncertainty are typically detailed in the Certificate of Analysis (CoA) from
the supplier.

Table 1: Commercially Available Analytical Standards and Reference Materials for Isofenphos
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Product . CAS Purity/Conc  Storage
Supplier Format ] -
Name Number entration Condition
CRM
Isofenphos LABSTANDA  25311-71-1 Neat >95% 2-10°C
RD
Isofenphos o
Fujiflm Wako  25311-71-1 Neat 98.0+% 2-10°C
Standard
AccuStandar Ambient
Isofenphos 25311-71-1 Neat Not specified
d (>5°0)[2]
HPC _
Isofenphos 100 pg/mL in ISO 17034 N
) Standards 25311-71-1 o - Not specified
solution Acetonitrile Certified
GmbH
HPC
Isofenphos 100 pg/mL in - -
) Standards 25311-71-1 Not specified Not specified
solution Ethyl acetate
GmbH
HPC _
Isofenphos 100 pg/mL in N N
) Standards 25311-71-1 Not specified Not specified
solution Toluene
GmbH
Isofenphos- ) ]
Sigma- Analytical
methyl, . 99675-03-3 Neat 2-8°C[3]
Aldrich Standard
PESTANAL®
) Certified ]
Isofenphos- AccuStandar 100 pg/mL in Ambient
99675-03-3 Reference
methyl d Methanol ] (>5°0)[4]
Material
99675-03-3
Isofenphos- ] ] N
47 Benchchem (for Neat High Purity Not specified
unlabeled)

Experimental Protocols

Accurate determination of Isofenphos residues in complex matrices such as food and

environmental samples requires robust sample preparation and sensitive analytical techniques.
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The following protocols detail the widely adopted QUEChERS method for sample extraction
and cleanup, followed by analysis using Gas Chromatography-Tandem Mass Spectrometry
(GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Sample Preparation using the QUEChERS
Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for the extraction and cleanup of pesticide residues from a variety of food matrices.[5]

[61[7]

1. Sample Homogenization:

» Weigh a representative portion of the sample (e.g., 10-15 g of fruit or vegetable).
 Homogenize the sample using a high-speed blender to achieve a uniform consistency.
2. Extraction:

o Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile to the tube.[6]

 If required, add an appropriate internal standard solution.

e Add the QUEChERS extraction salts. A common formulation is 4 g of anhydrous magnesium
sulfate (MgSOa4) and 1 g of sodium chloride (NaCl).[6]

o Cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing and
extraction of the pesticides into the acetonitrile layer.[6]

o Centrifuge the tube at = 3000 x g for 5 minutes to separate the organic layer from the
aqueous and solid phases.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot (e.g., 1-6 mL) of the upper acetonitrile layer to a d-SPE cleanup tube.
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The d-SPE tube contains a mixture of sorbents to remove interfering matrix components. A
common mixture for general food samples is anhydrous MgSOa4 and Primary Secondary
Amine (PSA).

Cap the tube and vortex for 30 seconds to 1 minute.

Centrifuge at a high speed (e.g., 10,000 rpm) for 2-5 minutes.
. Final Extract Preparation:

Carefully collect the supernatant (the cleaned extract).

The extract is now ready for direct analysis by LC-MS/MS or can be further processed for
GC-MS/MS analysis (e.g., solvent exchange).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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